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Compound of Interest

Compound Name: Prosulfuron

Cat. No.: B166686

Prosulfuron: A Comparative Analysis with Other
Sulfonylurea Herbicides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of Prosulfuron against other widely used
sulfonylurea herbicides, namely Chlorsulfuron and Metsulfuron-methyl. The information
presented is curated from scientific literature and technical resources to offer an objective
overview of their performance, supported by experimental data.

Chemical Structures and Properties

Prosulfuron, Chlorsulfuron, and Metsulfuron-methyl belong to the sulfonylurea class of
herbicides. Their chemical structures share a common sulfonylurea bridge, which is essential
for their herbicidal activity. However, variations in the aryl and heterocyclic substituents
influence their specific properties, including efficacy, crop selectivity, and environmental fate.
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Molecular Formula C15H16F3N504S C12H12CIN504S C14H15N506S

Molecular Weight 419.4 g/mol 357.8 g/mol 381.4 g/mol

Mode of Action

All three sulfonylurea herbicides share the same primary mode of action: the inhibition of the

enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS). This

enzyme is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and

isoleucine) in plants. The inhibition of ALS leads to a cessation of cell division and plant growth,

ultimately resulting in the death of susceptible weeds. Animals are not affected by these

herbicides as they lack the ALS enzyme and obtain these essential amino acids from their diet.

© 2025 BenchChem. All rights reserved.

2/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Prosulfuron Chlorsulfuron Metsulfuron_methyl

Inhibition of
Acetolactate Synthase (ALS)

Weed Death
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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